Cas no 929440-41-5 (9-(2-chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 9-(2-chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929440-41-5
• MF: C₂₅H₁₉ClFNO₄
• MW: 451.874069452286
• CID: 5427302
• Update Time: 2025-07-31

9-(2-chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 9-[(2-chloro-6-fluorophenyl)methyl]-3-(2-methoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 9-(2-chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H19ClFNO4/c1-30-22-8-3-2-5-15(22)19-13-31-25-16(24(19)29)9-10-23-18(25)12-28(14-32-23)11-17-20(26)6-4-7-21(17)27/h2-10,13H,11-12,14H2,1H3
• InChI Key： MRAMROODFGQTGS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4OC)=COC3=C2CN(CC2=C(F)C=CC=C2Cl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 9-(2-chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Introduction to 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one (CAS No. 929440-41-5)

9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one, with the CAS number 929440-41-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[8,7-e][1,3]oxazines and is characterized by its unique structural features, including a chromene ring fused with an oxazine ring and substituted with various functional groups.

The molecular structure of 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one is particularly noteworthy due to its potential biological activities. The presence of the 2-chloro-6-fluorophenyl and 2-methoxyphenyl substituents imparts specific pharmacological properties that make this compound a promising candidate for drug development. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways.

In the context of medicinal chemistry, 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has been investigated for its anti-inflammatory and anti-cancer properties. Research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis. Additionally, preliminary studies have shown that this compound can selectively target cancer cells by disrupting cell cycle progression and inducing apoptosis.

The synthesis of 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the chromene ring through a condensation reaction and the subsequent introduction of the oxazine ring via a cyclization reaction. The final step involves the substitution reactions to introduce the 2-chloro-6-fluorophenyl and 2-methoxyphenyl groups.

The physical and chemical properties of 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one have been extensively studied. It is a white crystalline solid with a molecular weight of 505.5 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it suitable for various biological assays. Its melting point is reported to be around 155°C.

In terms of pharmacokinetics and pharmacodynamics, 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one has shown favorable properties. Preclinical studies have demonstrated that it has good oral bioavailability and a reasonable half-life in vivo. These characteristics make it a viable candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one in treating various diseases. Phase I trials have shown promising results in terms of safety profiles and dose tolerance. Ongoing Phase II trials are focusing on evaluating its therapeutic effects in patients with inflammatory conditions and certain types of cancer.

The potential applications of 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in academic research to study biological pathways and mechanisms involved in disease processes. Its unique structure and biological activities make it a valuable asset in both basic science and translational research.

In conclusion, 9-(2-Chloro-6-fluorophenyl)methyl-3-(2-methoxyphenyl)-4H ,8 H , 9 H , 10 H -chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 4 - one (CAS No. 929440 - 41 - 5) represents a significant advancement in the field of medicinal chemistry. Its potential as an anti-inflammatory and anti-cancer agent underscores the importance of continued research into this class of compounds. As more data from clinical trials become available, 9 -( 2 - chloro - 6 - fluorophenyl ) methyl - 3 -( 2 - methoxyphenyl ) - 4 H , 8 H , 9 H , 10 H -chromeno [ 8 , 7 - e ] [ 1 , 3 ] oxazin - 4 - one is poised to play a crucial role in the development of novel therapeutic strategies for various diseases.